Cas no 500780-79-0 (4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde)

• Product Name: 4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde
• CAS No: 500780-79-0
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 1017789
• PubChem ID: 45079201
• Update Time: 2025-04-20

4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 4-(1-propynyl)- (9CI)
• AKOS006307685
• SCHEMBL1024635
• 4-propynylpyrrole-2-carbaldehyde
• 4-propynyl-2-pyrrolecarbaldehyde
• DB-279832
• CGESGUFTJMTQFN-UHFFFAOYSA-N
• 500780-79-0
• 1H-Pyrrole-2-carboxaldehyde, 4-(1-propynyl)-

• Inchi： 1S/C8H7NO/c1-2-3-7-4-8(6-10)9-5-7/h4-6,9H,1H3
• InChI Key： CGESGUFTJMTQFN-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C#CC)=CN1

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.9Ų